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Introduction

This technical guide provides an in-depth overview of the thermochemical properties of C9
alcohols, with a specific focus on providing representative data relevant to 4-Ethyl-2-
methylhexan-3-ol. Due to the limited availability of specific experimental data for 4-Ethyl-2-
methylhexan-3-ol, this document presents data for its structural isomer, 1-nonanol, as a close
surrogate. Isomers often exhibit similar thermochemical behaviors, making this data valuable
for understanding the energetic characteristics of this class of compounds.

This guide details the experimental methodologies for determining key thermochemical
parameters and presents the available data in a structured format for ease of comparison and
use in research and development settings.

Thermochemical Data Summary

The following table summarizes the available experimental thermochemical data for 1-nonanol
(C9H200), a structural isomer of 4-Ethyl-2-methylhexan-3-ol. This data is sourced from the
NIST Chemistry WebBook and provides a reliable estimate for the thermochemical properties
of related C9 alcohols.[1]
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Thermoche
. . Temperatur Pressure
mical Value Units Source
e (K) (kPa)
Property
Enthalpy of
by --INVALID-
Combustion -5943.4 kJ/mol 298.15 101.325
o LINK--[1][2]
(AcH°liquid)
Standard
Enthalpy of --INVALID-
) -453.1 kJ/mol 298.15 101.325
Formation LINK--[1]
(AfH°liquid)
Liquid Phase
Heat --INVALID-
) 356.3 J/imol-K 303.1 100
Capacity LINK--[1]
(Cp,liquid)

Experimental Protocols

The determination of thermochemical data for organic compounds such as 4-Ethyl-2-
methylhexan-3-ol relies on precise calorimetric methods. The following sections detail the
standard experimental protocols for measuring the enthalpy of combustion, a key parameter
from which other thermochemical properties like the enthalpy of formation can be derived.

Determination of Enthalpy of Combustion using Bomb
Calorimetry

Bomb calorimetry is the standard method for accurately determining the heat of combustion of
solid and liquid samples. The process involves the complete combustion of a known mass of
the substance in a constant-volume container (the "bomb") filled with excess oxygen under
pressure.

Protocol:

o Sample Preparation: A precise mass of the liquid alcohol is weighed into a crucible. For
volatile liquids, encapsulation in a gelatin capsule or absorption onto a combustible material
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with a known heat of combustion may be necessary to prevent evaporation before ignition.[3]

[4]

o Bomb Assembly: The crucible containing the sample is placed inside the bomb. A fuse wire,
typically made of iron or nickel-chromium, is positioned to be in contact with the sample. A
small amount of water (typically 1 mL) is added to the bottom of the bomb to ensure that the
water formed during combustion is in its liquid state.[5]

e Pressurization: The bomb is sealed and pressurized with pure oxygen to approximately 20-
30 atm.[5][6] This ensures complete combustion of the sample.

o Calorimeter Setup: The sealed bomb is submerged in a known volume of water in an
insulated container called a calorimeter. The entire system, including the water, stirrer, and
temperature sensor, is allowed to reach thermal equilibrium.

« Ignition and Data Acquisition: The sample is ignited by passing an electric current through
the fuse wire. The temperature of the water in the calorimeter is recorded at regular intervals
before, during, and after combustion until a maximum temperature is reached and the
system begins to cool.[7]

o Calculation: The heat released by the combustion of the sample is calculated from the
temperature rise of the calorimeter system, taking into account the heat capacity of the
calorimeter, which is determined by combusting a standard substance with a known heat of
combustion (e.g., benzoic acid).[4]

The enthalpy of combustion is then calculated using the following formula:
AHc = (Ccal * AT - gfuse) /' n

Where:

AHc is the enthalpy of combustion

Ccal is the heat capacity of the calorimeter

AT is the change in temperature

gfuse is the heat released by the combustion of the fuse wire
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n is the number of moles of the sample

Simplified Method for Enthalpy of Combustion using a
Spirit Burner

For comparative studies or educational purposes, a simpler method involving a spirit burner

can be employed. While less accurate than bomb calorimetry due to significant heat loss to the

surroundings, it provides a valid comparison of the enthalpy of combustion for different
alcohols.[8][9]

Protocol:

Apparatus Setup: A known mass of water is placed in a copper calorimeter. A spirit burner
containing the alcohol is weighed.

Heating: The initial temperature of the water is recorded. The spirit burner is lit and placed
under the calorimeter to heat the water. The water is stirred continuously to ensure uniform
temperature distribution.[9][10]

Data Collection: After a significant temperature rise (e.g., 20-40 °C), the flame is
extinguished, and the final temperature of the water is recorded. The spirit burner is
reweighed to determine the mass of alcohol consumed.[11]

Calculation: The heat absorbed by the water is calculated using the formula g = mcAT, where
'm' is the mass of the water, 'c' is the specific heat capacity of water, and 'AT' is the
temperature change.[12][13] The enthalpy of combustion per mole of the alcohol is then
determined.

Visualizations
Experimental Workflow for Bomb Calorimetry
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Caption: Workflow for determining the enthalpy of combustion using bomb calorimetry.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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